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Compound of Interest

Compound Name: 4-Methoxy-2,3-dinitroaniline

CAS No.: 5473-00-7

Cat. No.: B184574

Get Quote

Executive Summary
The synthesis of 4-Methoxy-2,3-dinitroaniline requires precise control over electrophilic

aromatic substitution to install two nitro groups vicinal to each other (positions 2 and 3) on the

p-anisidine scaffold. This is achieved by:

Acetylation: Protecting the amine as an acetamide to moderate reactivity and prevent

oxidation.

Regioselective Nitration: Using concentrated nitric acid (d = 1.42) in the absence of sulfuric

acid. This specific condition, identified in early literature (Meldola & Eyre, 1902), promotes

the formation of the 2,3-dinitro isomer, whereas mixed acid (H₂SO₄/HNO₃) systems tend to

favor the 3,5-dinitro pattern.

Hydrolysis: Removing the acetyl group to yield the target aniline.
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Regioselectivity: Preventing the formation of 4-Methoxy-3,5-dinitroaniline (2,6-dinitro-4-

methoxyaniline).

Safety: Handling energetic polynitro aromatics and preventing "runaway" exotherms during

nitration.

Reaction Pathway & Mechanism[1][2][3]
The synthesis proceeds via three distinct stages. The critical divergence from standard nitration

occurs in Step 2, where the absence of a strong dehydrating agent (H₂SO₄) alters the kinetic

product distribution.

DOT Diagram: Synthetic Pathway
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Caption: Step-wise synthesis of 4-Methoxy-2,3-dinitroaniline showing protection, nitration,

and deprotection.

Experimental Protocol
Safety Precaution (Critical)

Explosion Hazard: Polynitro compounds can be shock-sensitive and thermally unstable.

Perform all nitrations behind a blast shield.

Toxicity: p-Anisidine is highly toxic and a suspected carcinogen. Use double nitrile gloves

and a fume hood.

Exotherm Control: Nitration is highly exothermic. Maintain strict temperature limits.

Step 1: Acetylation of p-Anisidine
Objective: Protect the amino group to prevent oxidation and direct the subsequent nitration.
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Dissolution: In a 500 mL round-bottom flask, dissolve p-anisidine (12.3 g, 0.1 mol) in glacial

acetic acid (30 mL).

Addition: Add acetic anhydride (12 mL, 0.12 mol) dropwise with stirring. The reaction is

exothermic; the solution will become warm.

Reflux: Heat the mixture to gentle reflux for 30 minutes to ensure completion.

Quench: Pour the reaction mixture into ice-cold water (300 mL) with vigorous stirring.

Isolation: Filter the white precipitate (p-acetanisidide). Wash with cold water (2 x 50 mL).

Drying: Dry the solid in a vacuum oven at 60°C.

Expected Yield: ~90-95%

Appearance: White crystalline solid (MP: 127°C).

Step 2: Regioselective Nitration (Meldola Protocol)
Objective: Introduce two nitro groups at positions 2 and 3. Note: Do not use sulfuric acid, as it

promotes the formation of the 3,5-isomer.

Preparation: Place nitric acid (d = 1.42, ~68-70%, 50 mL) in a beaker cooled in an ice-salt

bath to 0°C.

Addition: Slowly add the dry p-acetanisidide (10 g) from Step 1 in small portions. Maintain

the temperature below 5°C.

Observation: The solid will dissolve, and the solution may turn yellow/orange.

Reaction: After addition, allow the mixture to warm slowly to room temperature (20-25°C)

and stir for 2 hours.

Mechanistic Insight: The mild conditions (absence of H₂SO₄) favor the kinetic product (2,3-

dinitro) over the thermodynamic product.

Quench: Pour the reaction mixture onto crushed ice (200 g). A yellow precipitate will form.
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Isolation: Filter the yellow solid. This is crude 2,3-dinitro-p-acetanisidide.

Purification (Crucial): Recrystallize from ethanol or glacial acetic acid.

Target: The 2,3-isomer is typically less soluble than mono-nitro impurities.

MP Check: Pure 2,3-dinitro-p-acetanisidide has a melting point of approx. 188°C (Meldola

& Eyre, 1902).

Step 3: Hydrolysis to 4-Methoxy-2,3-dinitroaniline
Objective: Remove the acetyl protecting group.

Suspension: Suspend the purified 2,3-dinitro-p-acetanisidide (5 g) in 50% sulfuric acid (20

mL) or concentrated HCl (20 mL).

Hydrolysis: Heat the mixture to reflux for 30–60 minutes. The solid should dissolve and

eventually reprecipitate or change form.

Neutralization: Cool the mixture and dilute with water (50 mL). Carefully neutralize with

ammonium hydroxide or sodium carbonate solution to pH ~8-9.

Isolation: Filter the deep yellow/orange solid.

Recrystallization: Recrystallize from ethanol or dilute acetic acid.

Final Product: 4-Methoxy-2,3-dinitroaniline.[1][2][3][4][5][6][7]

Appearance: Orange/Red needles.
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Parameter Value / Condition Notes

Starting Material p-Anisidine 99% Purity required

Reagent A Acetic Anhydride 1.2 equivalents

Reagent B Nitric Acid (d=1.42)
Excess (~10 equiv),

Solvent/Reagent

Temperature (Nitration) < 5°C (Addition) Critical for regioselectivity

Intermediate MP ~188°C 2,3-Dinitro-p-acetanisidide

Final Product MP ~133-134°C
Literature value for 2,3-dinitro-

p-anisidine

Expected Yield 40-50% (Overall)
Losses due to isomer

separation

Experimental Workflow Diagram
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Caption: Operational workflow for the synthesis, highlighting critical control points (yellow) and

hazards (red).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.sigmaaldrich.com/HK/zh/search/dinitroaniline?focus=products&group=substance&page=1&perpage=30&sort=relevance&term=dinitroaniline&type=product_name
https://www.scribd.com/doc/105350286/Tsklifesciences-Product-List
https://www.benchchem.com/product/b184574/docs#application-note-regioselective-synthesis-of-4-methoxy-2-3-dinitroaniline
https://www.benchchem.com/product/b184574/docs#application-note-regioselective-synthesis-of-4-methoxy-2-3-dinitroaniline
https://www.benchchem.com/product/b184574/docs#application-note-regioselective-synthesis-of-4-methoxy-2-3-dinitroaniline
https://www.benchchem.com/product/b184574/docs#application-note-regioselective-synthesis-of-4-methoxy-2-3-dinitroaniline
https://www.benchchem.com/product/b184574?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184574?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

